Cas no 141079-05-2 (Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)

• Product Name: Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
• CAS No: 141079-05-2
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 164670
• PubChem ID: 3072159
• Update Time: 2025-04-19

Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-
• 4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]pyridine
• 4-(5-((4-Methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)pyridine
• 4-{5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl}pyridine
• BRN 5453835
• Pyridine, 4-(5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl)-
• 141079-05-2
• DTXSID50161554
• 4-(5-((4-METHYLPHENOXY)METHYL)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-Y L)PYRIDINE

• Inchi： 1S/C22H20N4O/c1-16-3-7-19(8-4-16)26-21(15-27-20-9-5-17(2)6-10-20)24-25-22(26)18-11-13-23-14-12-18/h3-14H,15H2,1-2H3
• InChI Key： XJSCRALNUGHQKA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1=NN=C(C2C=CN=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 356.1639
• Monoisotopic Mass: 356.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 591.9°Cat760mmHg
• Flash Point: 311.8°C
• Refractive Index: 1.632
• PSA: 52.83